Cas no 2227662-45-3 (rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227662-45-3
• MF: C₁₃H₁₈ClNO₃S
• MW: 303.804921627045
• CID: 5929616
• PubChem ID: 165598356
• Update Time: 2025-06-13

rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1626888
• 2227662-45-3

• Inchi： 1S/C13H18ClNO3S/c1-13(2,3)18-12(17)15-6-9(10(16)7-15)8-4-5-19-11(8)14/h4-5,9-10,16H,6-7H2,1-3H3/t9-,10+/m0/s1
• InChI Key： RHFULPBTDBINTJ-VHSXEESVSA-N
• SMILES： ClC1=C(C=CS1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 303.0695923g/mol
• Monoisotopic Mass: 303.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Additional information on rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2227662-45-3)

The compound rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2227662-45-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this chiral pyrrolidine derivative as a key intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including the chlorothiophene moiety and the hydroxypyrrolidine ring, make it a versatile scaffold for the development of novel therapeutics. Researchers have explored its utility in the synthesis of protease inhibitors, kinase modulators, and other pharmacologically relevant compounds.

One of the most significant advancements in the study of this compound is the development of efficient synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry described an optimized asymmetric synthesis protocol that yields the desired enantiomer with high stereoselectivity (ee > 99%). This breakthrough has facilitated the production of gram-scale quantities of the compound, enabling more extensive biological evaluation.

In terms of biological activity, preliminary studies have demonstrated that derivatives of rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate exhibit promising activity against several disease targets. Notably, a series of analogs showed potent inhibitory effects against SARS-CoV-2 main protease (Mpro) in vitro, with IC50 values in the low micromolar range. These findings suggest potential applications in antiviral drug development.

The compound's mechanism of action has been investigated through molecular docking studies and X-ray crystallography. Structural analyses reveal that the chlorothiophene group plays a crucial role in target binding, forming key hydrophobic interactions with protein active sites. Meanwhile, the hydroxypyrrolidine moiety contributes to hydrogen bonding networks, enhancing binding affinity and selectivity.

Pharmacokinetic studies of related derivatives indicate favorable drug-like properties, including reasonable metabolic stability and oral bioavailability in animal models. However, challenges remain in optimizing the balance between potency and off-target effects, as some analogs have shown moderate inhibition of cytochrome P450 enzymes.

Current research directions include the exploration of this scaffold in targeted protein degradation (PROTACs) and covalent inhibitor design. The presence of the hydroxyl group offers a convenient handle for linker attachment in PROTAC development, while the chlorothiophene moiety could potentially be modified to create electrophilic warheads for covalent inhibition strategies.

In conclusion, rac-tert-butyl (3R,4S)-3-(2-chlorothiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate represents a promising chemical scaffold with diverse applications in medicinal chemistry. The recent advances in its synthesis and biological evaluation underscore its potential as a valuable building block for drug discovery programs targeting various diseases, including viral infections and cancer.